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Compound of Interest

Compound Name:
Methyl 4-chloro-3-

hydroxybutanoate

Cat. No.: B076961 Get Quote

Essential Safety and Handling Guide for Methyl 4-
chloro-3-hydroxybutanoate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 4-chloro-3-
hydroxybutanoate (CAS No: 10488-68-3). Adherence to these protocols is vital for ensuring

laboratory safety and regulatory compliance.

Hazard Identification and Summary
Methyl 4-chloro-3-hydroxybutanoate is a chemical that requires careful handling due to its

potential health hazards. It is harmful if swallowed and can cause irritation to the skin, eyes,

and respiratory tract.[1] Some safety data indicates it can cause serious eye damage.[2][3] It is

also classified as a lachrymator, a substance that causes tearing.[1]

Table 1: Hazard Summary
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Hazard Type Description

Acute Toxicity (Oral) Harmful if swallowed.[1][3]

Skin Irritation Causes skin irritation.[1]

Eye Irritation
Causes eye irritation and potentially serious eye

damage.[1][2][3]

Respiratory Irritation May cause respiratory tract irritation.[1]

Lachrymator Substance which increases the flow of tears.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

minimum required PPE for handling this chemical is outlined below.

Table 2: Required Personal Protective Equipment (PPE)
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Body Part PPE Requirement
Specifications and
Recommendations

Eyes/Face
Chemical Safety Goggles or

Face Shield

Wear tightly fitting safety

goggles.[4] A face shield is

recommended when there is a

potential for splashing.[5] Must

conform to OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][6]

Skin/Body
Chemical-Resistant Gloves &

Lab Coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][6][7] Nitrile or

butyl rubber gloves are

recommended.

Respiratory Use in a Ventilated Area

Work in a well-ventilated area,

preferably within a chemical

fume hood, to keep airborne

concentrations low.[1] If

ventilation is inadequate or in

case of a large spill, a

NIOSH/MSHA-approved

respirator is required.[7][8]

Operational Plan: Safe Handling Protocol
Follow these step-by-step procedures to ensure the safe handling of Methyl 4-chloro-3-
hydroxybutanoate.

1. Preparation and Engineering Controls:

Ensure that a safety shower and an eyewash station are readily accessible and in close
proximity to the workstation.[1][9]
Conduct all work with Methyl 4-chloro-3-hydroxybutanoate inside a certified chemical
fume hood to ensure adequate ventilation.[1]
Before starting, confirm that all necessary PPE is available and in good condition.
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2. Handling the Chemical:

Don the required PPE as specified in Table 2.
Avoid direct contact with skin and eyes.[4][8]
Avoid inhaling any vapors or mist.[8]
Keep the container tightly closed when not in use.[6][8]
Prevent the formation of aerosols.[4]

3. Storage:

Store the chemical in a cool, dry, and well-ventilated area.[1][6][8]
Keep the container tightly sealed to prevent leakage.[8][10]
Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][2][6]

4. Post-Handling:

Wash hands thoroughly with soap and water immediately after handling the chemical.[1][8]
Remove contaminated clothing carefully and wash it before reuse.[1]

Emergency and First Aid Procedures
Immediate action is critical in the event of an exposure.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally.[1][8] Seek immediate medical

attention.[1][11]

Skin Contact: Remove all contaminated clothing immediately.[10] Flush the affected skin

area with plenty of soap and water for at least 15 minutes.[1] If irritation persists, seek

medical attention.[1][11]

Inhalation: Move the exposed person to fresh air at once.[1][11] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration.[11] Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth
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to an unconscious person.[8] Call a poison control center or seek immediate medical

attention.[1][8]

Spill Management
In case of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.[8]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite, or

earth.[1][2][8]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed

container labeled for hazardous waste disposal.[2][4][8]

Prevent the spill from entering drains or waterways.[8]

Disposal Plan
All waste containing Methyl 4-chloro-3-hydroxybutanoate must be treated as hazardous

waste.

Segregation: Collect all waste material (including contaminated absorbents and disposable

PPE) in a dedicated, properly labeled, and sealed hazardous waste container.

Containment: Keep the waste container closed and store it in a designated, well-ventilated

area away from incompatible materials.

Disposal: Dispose of the hazardous waste through a licensed waste disposal company.[8] All

disposal methods must be in accordance with local, regional, and national environmental

regulations.[9][10] Do not pour waste down the drain.[8]

Physicochemical Data
Table 3: Properties of Methyl 4-chloro-3-hydroxybutanoate
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Property Value Source(s)

Molecular Formula C₅H₉ClO₃ [12]

Molecular Weight 152.57 g/mol [12]

Appearance Clear yellow or colorless liquid [1][7]

Boiling Point 170 °C (338 °F) [7]

Flash Point
64 °C (147.2 °F) or 113 °C

(235.4 °F)
[7]

Density ~1.19 g/mL at 25 °C

CAS Number 10488-68-3 [12]

Workflow for Safe Handling
The following diagram illustrates the logical flow for safely working with Methyl 4-chloro-3-
hydroxybutanoate.
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Caption: Workflow for the safe handling and disposal of Methyl 4-chloro-3-
hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

